molecular formula C22H22N6O2 B14964274 5-amino-1-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

5-amino-1-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Cat. No.: B14964274
M. Wt: 402.4 g/mol
InChI Key: QQTKYZPECZOFCT-UHFFFAOYSA-N
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Description

5-amino-1-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a complex organic compound that belongs to the class of triazole derivatives This compound is characterized by its unique structure, which includes an oxazole ring, a triazole ring, and various substituted phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-amino-1-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide typically involves multiple steps, starting from

Properties

Molecular Formula

C22H22N6O2

Molecular Weight

402.4 g/mol

IUPAC Name

5-amino-1-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl]-N-(2-methylphenyl)triazole-4-carboxamide

InChI

InChI=1S/C22H22N6O2/c1-13-7-6-9-16(11-13)22-25-18(15(3)30-22)12-28-20(23)19(26-27-28)21(29)24-17-10-5-4-8-14(17)2/h4-11H,12,23H2,1-3H3,(H,24,29)

InChI Key

QQTKYZPECZOFCT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C2=NC(=C(O2)C)CN3C(=C(N=N3)C(=O)NC4=CC=CC=C4C)N

Origin of Product

United States

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